Cas no 77191-36-7 (Nefiracetam)

• Product Name: Nefiracetam
• CAS No: 77191-36-7
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD00209882
• CID: 59875
• PubChem ID: 253660872
• Update Time: 2025-09-28

Nefiracetam Chemical and Physical Properties

Names and Identifiers

• N-(2,6-Dimethylphenyl)-2-(2-oxopyrrolidin-1-yl)acetamide
• n-(2,6-dimethylphenyl)-2-oxo-1-pyrrolidineacetamide
• [(2,6-dimethylphenyl)aminocarbonylmethyl]chloride
• Nefiracetam
• 1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)-2-oxo-
• DM9384
• DZL221
• DZL-221
• (2-(2-oxopyrrolidin-1-yl)-N-(2,6-dimethylphenyl)-acetamide)
• DM-9384
• SY052956
• NCGC00186006-01
• DM-9384; DZL-221; DM9384; DZL221; DM 9384; DZL 221
• MFCD00209882
• Tox21_500447
• FT-0630853
• Pharmakon1600-01502315
• CCG-213818
• AB01274721_03
• SR-01000883754
• Tox21_303025
• DTXSID2020923
• 1-Pyrrolidineacetamide, N-(2,6-dimethylphenyl)-2-oxo-
• Nefiracetam [INN]
• HMS3655N05
• Q6039388
• CHEBI:135004
• NSC-759830
• DM 9384
• NCGC00256487-01
• s1969
• HMS3884C18
• N0996
• Z79686019
• NCGC00186006-03
• AB01274721-01
• MLS004774126
• Nefiracetam, solid
• NS00068094
• DMPPA
• UNII-1JK12GX30N
• NCGC00186006-04
• NCGC00259465-01
• NCGC00186006-02
• MLS006010195
• NCGC00261132-01
• N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide
• DM9384;DZL-221
• BRN 6848330
• Motiva
• CAS#77191-36-7
• CHEMBL260829
• KS-5226
• NEFIRACETAM [MI]
• NEFIRACETAM [JAN]
• DB13082
• EN300-54992
• Tox21_201916
• Nefiracetamum [INN-Latin]
• NGHTXZCKLWZPGK-UHFFFAOYSA-N
• SR-01000883754-1
• CDA19136
• A838998
• SCHEMBL135856
• SW219212-1
• CCRIS 6729
• CAS-77191-36-7
• NCGC00186006-11
• NSC759830
• Nefiracetam (Translon)
• HMS3261I16
• Nefiracetamum
• Tox21_113521_1
• AB04796
• DTXCID20923
• AC-32883
• AC-15655
• BCP21371
• 1JK12GX30N
• HY-B0340
• Translon
• Tox21_113521
• 2-Oxo-1-pyrrolidineaceto-2',6'-xylidide
• 77191-36-7
• SMR001456240
• NSC 759830
• NEFIRACETAM [MART.]
• LP00447
• DZL 221
• AKOS015895083
• T72927
• N-(2,6-Dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl]acetamide
• AB01274721_02
• SDCCGSBI-0633714.P001
• Nootropic 99% Powder Nefiracetam for Brain Enhance CAS 77191-36-7
• BRD-K65678996-001-05-5
• DM-9384; DZL-221; N-(2,6-dimethylphenyl)-2-oxo-1-pyrrolidineacetamide
• DB-056185
• BRD-K65678996-001-04-8

• MDL： MFCD00209882
• Inchi： 1S/C14H18N2O2/c1-10-5-3-6-11(2)14(10)15-12(17)9-16-8-4-7-13(16)18/h3,5-6H,4,7-9H2,1-2H3,(H,15,17)
• InChI Key： NGHTXZCKLWZPGK-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CC(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 246.13700
• Monoisotopic Mass: 246.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.4
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.187
• Melting Point: 149.0 to 153.0 deg-C
• Boiling Point: 458.5°C at 760 mmHg
• Flash Point: 231.1 °C
• Refractive Index: 1.593
• Solubility: DMSO: >5mg/mL
• PSA: 49.41000
• LogP: 1.87520
• Merck: 6439

Nefiracetam Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• RTECS：UX9655650
• Hazardous Material Identification：
• Risk Phrases：R22
• Toxicity：LD50 in mice (mg/kg): 421 i.v.; 1766 orally (Betzing, 1982)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents